2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H12F4N4O2/c21-15-5-1-12(2-6-15)18-26-10-13(9-25)19(30)28(18)11-17(29)27-16-7-3-14(4-8-16)20(22,23)24/h1-8,10H,11H2,(H,27,29)
• InChI Key: YHOMVDCBRCCICZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C(=O)N2CC(=O)NC3=CC=C(C=C3)C(F)(F)F)C#N)F
• Molecular Formula: C20H12F4N4O2
• Molecular Weight: 416.3 g/mol

Description

2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H12F4N4O2 and its molecular weight is 416.336. The purity is usually 95%.
BenchChem offers high-quality 2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-cyano-2-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(4-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiopharmaceutical Development

One significant application of related compounds is in the development of radiopharmaceuticals for imaging. For instance, compounds within the phenylpyrazolo[1,5-a]pyrimidineacetamide series, closely related to the query compound, have been utilized in creating selective radioligands for PET imaging of the translocator protein (18 kDa) (Dollé et al., 2008). These radioligands facilitate the study of neuroinflammation and potentially other conditions where the translocator protein is implicated (Dollé, F., Hinnen, F., Damont, A., Kuhnast, B., Fookes, C., Pham, T., Tavitian, B., & Katsifis, A., 2008).

Molecular Structure and Interaction Analysis

Another application involves the synthesis and characterization of similar molecular structures to investigate their interactions and properties. For instance, Mary et al. (2020) provided quantum chemical insights into the molecular structure, NBO analysis of hydrogen-bonded interactions, and spectroscopic properties of a novel anti-COVID-19 molecule. This research helps in understanding the drug-likeness and potential therapeutic applications of such compounds (Mary, S., Siddique, M. U. M., Pradhan, S., Jayaprakash, V., & James, C., 2020).

Antimicrobial and Antitumor Activities

Compounds with a similar chemical structure have been synthesized and evaluated for their antimicrobial and antitumor activities. Jing (2011) synthesized derivatives and assessed their selective anti-tumor activities, demonstrating the potential of such compounds in cancer therapy (Jing, X., 2011). Moreover, novel derivatives have been designed, showing promising herbicidal activities against dicotyledonous weeds, indicating their potential use in agricultural applications (Wu et al., 2011) (Wu, D., Sun, J., Huang, M., Mo, H., Wang, X., Li, H., Ren, Y., Hu, Z., & He, L., 2011).